Cas no 2138162-30-6 (3H-1,2,4-Triazole-3-thione, 4-butyl-2,4-dihydro-5-(1-methylpropyl)-)
3H-1,2,4-Triazole-3-thione, 4-butyl-2,4-dihydro-5-(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione, 4-butyl-2,4-dihydro-5-(1-methylpropyl)-
-
- Inchi: 1S/C10H19N3S/c1-4-6-7-13-9(8(3)5-2)11-12-10(13)14/h8H,4-7H2,1-3H3,(H,12,14)
- InChI Key: ADPJRERROJDCLB-UHFFFAOYSA-N
- SMILES: N1=C(C(C)CC)N(CCCC)C(=S)N1
3H-1,2,4-Triazole-3-thione, 4-butyl-2,4-dihydro-5-(1-methylpropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-782366-0.05g |
5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-thiol |
2138162-30-6 | 95% | 0.05g |
$624.0 | 2024-05-22 | |
| Enamine | EN300-782366-0.1g |
5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-thiol |
2138162-30-6 | 95% | 0.1g |
$653.0 | 2024-05-22 | |
| Enamine | EN300-782366-0.25g |
5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-thiol |
2138162-30-6 | 95% | 0.25g |
$683.0 | 2024-05-22 | |
| Enamine | EN300-782366-0.5g |
5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-thiol |
2138162-30-6 | 95% | 0.5g |
$713.0 | 2024-05-22 | |
| Enamine | EN300-782366-1.0g |
5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-thiol |
2138162-30-6 | 95% | 1.0g |
$743.0 | 2024-05-22 | |
| Enamine | EN300-782366-2.5g |
5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-thiol |
2138162-30-6 | 95% | 2.5g |
$1454.0 | 2024-05-22 | |
| Enamine | EN300-782366-5.0g |
5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-thiol |
2138162-30-6 | 95% | 5.0g |
$2152.0 | 2024-05-22 | |
| Enamine | EN300-782366-10.0g |
5-(butan-2-yl)-4-butyl-4H-1,2,4-triazole-3-thiol |
2138162-30-6 | 95% | 10.0g |
$3191.0 | 2024-05-22 |
3H-1,2,4-Triazole-3-thione, 4-butyl-2,4-dihydro-5-(1-methylpropyl)- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 3H-1,2,4-Triazole-3-thione, 4-butyl-2,4-dihydro-5-(1-methylpropyl)-
Introduction to 3H-1,2,4-Triazole-3-thione, 4-butyl-2,4-dihydro-5-(1-methylpropyl)- (CAS No. 2138162-30-6)
The compound 3H-1,2,4-Triazole-3-thione, 4-butyl-2,4-dihydro-5-(1-methylpropyl)-, identified by its CAS number 2138162-30-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazole class, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. The presence of a thione group at the 3-position and alkyl substituents at the 4- and 5-positions introduces unique chemical properties that make it a valuable candidate for further research and development.
Recent studies have highlighted the potential of triazole derivatives in medicinal chemistry due to their broad-spectrum biological activity. The 3H-1,2,4-Triazole-3-thione scaffold is particularly noteworthy for its ability to interact with biological targets in a manner that can modulate various disease pathways. The introduction of the 4-butyl and 5-(1-methylpropyl) substituents further enhances the compound's pharmacokinetic profile, improving solubility and bioavailability while maintaining potent biological activity.
In the context of modern drug discovery, this compound has garnered attention for its structural versatility and functional adaptability. The thione group at the 3-position of the triazole ring is known to exhibit significant reactivity, making it an ideal site for further functionalization. This reactivity has been exploited in several synthetic strategies aimed at generating novel derivatives with enhanced therapeutic properties.
One of the most compelling aspects of 3H-1,2,4-Triazole-3-thione, 4-butyl-2,4-dihydro-5-(1-methylpropyl)- is its potential application in addressing unmet medical needs. Current research is exploring its efficacy in inhibiting key enzymes involved in inflammatory responses and cancer progression. Preliminary in vitro studies have demonstrated promising results, suggesting that this compound may serve as a lead structure for the development of new therapeutic agents.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.
The pharmacological profile of 3H-1,2,4-Triazole-3-thione, 4-butyl-2,4-dihydro-5-(1-methylpropyl)- has been thoroughly investigated in recent years. Researchers have focused on elucidating its mechanism of action by examining its interactions with target proteins and enzymes. Initial findings suggest that this compound may exert its effects by modulating intracellular signaling pathways associated with inflammation and cell proliferation. Such insights are crucial for understanding its therapeutic potential and for guiding future structural optimization efforts.
The chemical stability of this compound under various conditions has also been a subject of interest. Studies have shown that it remains stable under ambient conditions but may degrade under extreme pH or temperature regimes. This information is essential for formulating appropriate storage conditions and ensuring its long-term viability in both laboratory and clinical settings.
As research progresses, the applications of 3H-1,2,4-Triazole-3-thione derivatives are expected to expand into new therapeutic areas. The structural features that make this compound attractive for anti-inflammatory and anticancer applications may also be leveraged for treating neurological disorders or infectious diseases. Ongoing investigations are exploring these possibilities through both computational modeling and experimental validation.
The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict how 3H-1,2,4-Triazole-3-thione interacts with biological targets at an atomic level. These simulations provide valuable insights into binding affinities and potential side effects, thereby accelerating the drug discovery process.
In conclusion,3H-1,2,4-Triazole-3-thione, particularly in its 4-butyl-2,4-dihydro-5-(1-methylpropyl) configuration (CAS No. 2138162-30-6), represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activity position it as a key structure for exploring new therapeutic interventions across multiple disease areas.
2138162-30-6 (3H-1,2,4-Triazole-3-thione, 4-butyl-2,4-dihydro-5-(1-methylpropyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)